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This technical guide provides a comprehensive overview of the solubility of carbon within the
titanium matrix, a critical consideration in the development and application of titanium alloys for
biomedical and other high-performance fields. Understanding the behavior of carbon as an
interstitial solute in titanium is paramount for controlling the microstructure, mechanical
properties, and biocompatibility of these materials. This document summarizes key quantitative
data, details relevant experimental methodologies, and provides visual representations of the
underlying phase relationships.

Carbon Solubility in Alpha (a) and Beta (B) Titanium

Carbon, an alpha-stabilizing element, exhibits limited but significant solubility in both the
hexagonal close-packed (HCP) alpha (a) phase and the body-centered cubic (BCC) beta (3)
phase of titanium. The solubility is strongly dependent on temperature, with excess carbon
leading to the precipitation of titanium carbide (TiC).

Quantitative Solubility Data
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The solubility of carbon in the a-Ti and 3-Ti phases at various temperatures is summarized in
the tables below. These values represent the maximum concentration of carbon that can be
dissolved in the titanium matrix before the formation of titanium carbide.

Table 1: Solubility of Carbon in Alpha-Titanium (a-Ti)

Temperature (°C) Solubility (wt.%)
920 0.5

600 0.2

Room Temperature ~0.08

Table 2: Solubility of Carbon in Beta-Titanium (3-Ti)

Temperature (°C) Solubility (wt.%)
1645 (Eutectic) 0.14
920 ~0.1

Note: The data presented is a synthesis from multiple sources and represents generally
accepted values.[1][2]

The Titanium-Carbon Phase Diagram and Titanium
Carbide (TiC) Formation

The interaction between titanium and carbon is best understood through the Ti-C phase
diagram. This diagram illustrates the stable phases at different temperatures and carbon
concentrations. A key feature of this system is the formation of titanium carbide (TiC), a hard
and refractory ceramic phase, when the carbon content exceeds its solubility limit in the
titanium matrix.[3][4][5]

The presence of TiC precipitates can significantly influence the mechanical properties of
titanium alloys, often leading to increased hardness and wear resistance, but potentially
reducing ductility. The formation of TiC is a critical factor to control during alloy processing.
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Influence of Alloying Elements on Carbon Solubility

The solubility of carbon in the titanium matrix can be influenced by the presence of other
alloying elements.

¢ Alpha Stabilizers (e.g., Aluminum, Oxygen): Aluminum, a common alpha stabilizer in titanium
alloys, has been shown to increase the solubility of carbon in the a-Ti phase.[3] This is a
crucial consideration in the design of alpha and near-alpha titanium alloys.

o Beta Stabilizers (e.g., Vanadium, Molybdenum, Iron): Beta-stabilizing elements, which
promote the formation of the B-phase, can indirectly affect carbon's role. Since the 3-phase
has a lower solubility for carbon compared to the a-phase at elevated temperatures, the
presence of strong beta stabilizers can encourage the precipitation of titanium carbides.

Experimental Protocols for Determining Carbon
Solubility

Accurate determination of carbon solubility in titanium requires precise experimental
techniques. The following sections detail the methodologies for key experiments cited in the
literature.

Metallographic Analysis for Phase Identification

Objective: To visually identify the phases present in the titanium-carbon alloy, including the
titanium matrix (o and/or ) and any precipitated titanium carbide (TiC).

Methodology:
e Sample Preparation:

o Sectioning: The titanium alloy sample is sectioned to the desired size using a precision
cut-off wheel with ample cooling to prevent thermal damage to the microstructure.

o Mounting: The sectioned sample is mounted in a polymer resin (e.g., phenolic or epoxy) to
facilitate handling during grinding and polishing.
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o Grinding: The mounted sample is ground using a series of progressively finer abrasive
papers (e.g., silicon carbide papers from 240 to 1200 grit) to achieve a planar surface.
Copious water cooling is used to prevent overheating and deformation.

o Polishing: The ground sample is polished using diamond suspensions on polishing cloths,
typically starting with a 9 um suspension and finishing with a 1 um or finer suspension. A
final polishing step using a chemical-mechanical polishing technique with a colloidal silica
suspension is often employed to remove any remaining surface deformation and
scratches.

e Etching:

o The polished surface is etched to reveal the microstructure. A common etchant for titanium
and its alloys is Kroll's Reagent (typically a mixture of nitric acid and hydrofluoric acid in
water). The etching time is carefully controlled (usually a few seconds) to reveal the grain
boundaries and different phases without over-etching.

e Microscopic Examination:

o The etched sample is examined using an optical microscope and/or a scanning electron
microscope (SEM). The different phases (a-Ti, B-Ti, and TiC) can be distinguished by their
morphology, color, and contrast. Energy-dispersive X-ray spectroscopy (EDS) in the SEM
can be used to confirm the elemental composition of the observed phases.

X-ray Diffraction (XRD) for Phase Confirmation

Objective: To definitively identify the crystalline phases present in the alloy, confirming the
presence of a-Ti, B-Ti, and TiC.

Methodology:

o Sample Preparation: A flat, polished surface of the titanium alloy is required for XRD
analysis. The preparation is similar to that for metallography, but without the final etching
step.

¢ XRD Measurement:

o The sample is placed in an X-ray diffractometer.
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o A monochromatic X-ray beam (commonly Cu Ka radiation) is directed at the sample
surface.

o The intensity of the diffracted X-rays is measured as a function of the diffraction angle
(26).

o Data Analysis:
o The resulting XRD pattern (a plot of intensity vs. 20) will show a series of peaks.

o The positions (26 angles) and relative intensities of these peaks are characteristic of the
crystal structure of each phase present.

o By comparing the experimental XRD pattern with standard diffraction patterns from
databases (e.g., the Powder Diffraction File from the International Centre for Diffraction
Data), the phases (a-Ti, B-Ti, TiC) can be unambiguously identified.

Incipient Melting Analysis for Solidus Determination

Objective: To determine the solidus temperature of the titanium-carbon alloy, which is the
temperature at which the alloy begins to melt. This is crucial for establishing the phase
diagram.

Methodology:

o Sample Preparation: Small, uniform samples of the titanium-carbon alloy with a known
composition are prepared.

e Heat Treatment:

o A series of samples are heat-treated at different high temperatures, close to the expected
solidus temperature, for a sufficient time to reach equilibrium.

o After heat treatment, the samples are rapidly quenched to preserve the high-temperature
microstructure.

o Metallographic Examination:
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o The quenched samples are prepared for metallographic examination as described in
section 4.1.

o The microstructure of each sample is carefully examined for evidence of incipient melting,
which appears as localized regions of resolidified liquid at the grain boundaries.

e Solidus Temperature Determination:

o The solidus temperature is bracketed by identifying the highest temperature at which no
melting is observed and the lowest temperature at which incipient melting is evident. By
testing a series of closely spaced temperatures, the solidus temperature can be
determined with high accuracy.

Visualizations of Key Concepts

The following diagrams, generated using the DOT language, illustrate fundamental
relationships in the solubility of carbon in titanium.

Temperature Dependence of Carbon Solubility in Titanium

Alpha Titanium (o-Ti) Beta Titanium (3-Ti)

High Temperature (e.g., 920°C) High Temperature (e.g., 1645°C)
High Carbon Solubility (0.5 wt.%) Higher Carbon Solubility (0.14 wt.%)

Decreasing Temperature Decreasing Temperature

Lower Temperature (e.g., 920°C)

Lower Carbon Solubility (~0.1 wt.%)

Low Temperature (Room Temp)
Low Carbon Solubility (~0.08 wt.%)
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Figure 1: Temperature's effect on carbon solubility.

Carbon in Titanium: Dissolution vs. Precipitation

Carbon Content in Titanium Alloy

Solubility Limit at a Given Temperature

Below Limit xceeds Limit

Carbon Dissolved Interstitially in Ti Matrix Formation of Titanium Carbide (TiC) Precipitates
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Figure 2: Carbon dissolution vs. precipitation.
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Experimental Workflow for Phase Identification
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Figure 3: Workflow for phase identification.
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e To cite this document: BenchChem. [The Solubility of Carbon in the Titanium Matrix: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393186/docs#the-solubility-of-carbon-in-the-
titanium-matrix-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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